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Compound of Interest

Compound Name:
4-Hydroxymethyl-4'-methyl-2,2'-

bipyridyl

Cat. No.: B1333989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available characterization data for the

heterocyclic compound 4-Hydroxymethyl-4'-methyl-2,2'-bipyridyl, a key intermediate in the

synthesis of more complex bipyridine ligands.[1] This document compiles essential physical,

chemical, and safety data, presented for ease of reference.

Core Compound Properties
4-Hydroxymethyl-4'-methyl-2,2'-bipyridyl is a functionalized derivative of 2,2'-bipyridine, a

widely used ligand in coordination chemistry. The presence of a hydroxymethyl group and a

methyl group at the 4 and 4' positions, respectively, allows for further chemical modification,

making it a valuable building block in the synthesis of bespoke molecules for various

applications, including materials science and catalysis.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₂H₁₂N₂O PubChem[2]

Molecular Weight 200.24 g/mol PubChem, ChemicalBook[2][3]

Melting Point 119.0 to 123.0 °C ChemicalBook[3]

Boiling Point (Predicted) 377.8 ± 37.0 °C ChemicalBook[3]

Density (Predicted) 1.169 ± 0.06 g/cm³ ChemicalBook[3]

pKa (Predicted) 13.25 ± 0.10 ChemicalBook[3]

Solubility Soluble in Methanol ChemicalBook[3]

Appearance
White to Orange to Green

powder to crystal
ChemicalBook[3]

Table 2: Compound Identifiers
Identifier Type Identifier Source

CAS Number 81998-04-1 PubChem, ChemicalBook[2][3]

IUPAC Name
[2-(4-methyl-2-pyridinyl)-4-

pyridinyl]methanol
PubChem[2]

InChI

InChI=1S/C12H12N2O/c1-9-2-

4-13-11(6-9)12-7-10(8-15)3-5-

14-12/h2-7,15H,8H2,1H3

PubChem, ChemicalBook[2][3]

InChIKey
GJCOKGHYIMLMPB-

UHFFFAOYSA-N
PubChem, ChemicalBook[2][3]

SMILES
C1(C2=NC=CC(C)=C2)=NC=

CC(CO)=C1
ChemicalBook[3]

EC Number 805-844-0 PubChem[2]

Spectroscopic and Safety Data
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While specific spectral data such as detailed NMR peak assignments or mass spectrometry

fragmentation patterns for 4-Hydroxymethyl-4'-methyl-2,2'-bipyridyl are not readily available

in the public domain, PubChem lists a GC-MS spectrum under the reference I-82-597-4,

copyrighted by John Wiley & Sons, Inc.[2] Researchers may need to consult specialized

databases or perform their own analyses to obtain detailed spectral characterization.

Table 3: GHS Safety and Hazard Information
Hazard Code Description Hazard Class

H315 Causes skin irritation Skin Irritation, Category 2[2]

H319 Causes serious eye irritation Eye Irritation, Category 2[2]

H335 May cause respiratory irritation
Specific target organ toxicity,

single exposure[2]

Experimental Protocols and Methodologies
Detailed, step-by-step synthesis protocols for 4-Hydroxymethyl-4'-methyl-2,2'-bipyridyl are

not extensively documented in freely accessible literature. However, the synthesis of related

hydroxymethylbipyridine precursors is generally achieved through methods such as the

oxidation of the corresponding methyl-substituted bipyridines, followed by esterification and

reduction.[4] For instance, the synthesis of 4,4'-bis(hydroxymethyl)-2,2'-bipyridine has been

achieved via the oxidation of 4,4'-dimethyl-2,2'-bipyridine.[4] A similar synthetic strategy can be

inferred for the target compound.

A general workflow for the characterization of a synthesized batch of 4-Hydroxymethyl-4'-
methyl-2,2'-bipyridyl is outlined below.
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General experimental workflow for synthesis and characterization.

Logical Relationships in Synthesis
The synthesis of functionalized bipyridines often involves a multi-step process. The conversion

of a methyl group to a hydroxymethyl group is a common transformation in organic synthesis,

allowing for the introduction of a reactive handle for further derivatization.

4,4'-Dimethyl-2,2'-bipyridine
(Precursor)

Oxidized Intermediate
(e.g., Carboxylic Acid or Ester)

Oxidation 4-Hydroxymethyl-4'-methyl-2,2'-bipyridyl
(Target Product)

Reduction
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Inferred synthetic relationship from precursor to product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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